Cas no 1781091-50-6 (1-(3-bromo-5-methylphenyl)cyclopentylmethanamine)

1-(3-Bromo-5-methylphenyl)cyclopentylmethanamine is a brominated aromatic compound featuring a cyclopentylmethanamine moiety, which imparts unique steric and electronic properties. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. The methyl group at the 5-position offers additional stability and selectivity in further derivatization. Its rigid cyclopentyl backbone contributes to controlled spatial orientation, beneficial in designing bioactive molecules. Suitable for research applications, this compound is characterized by high purity and consistent performance in synthetic workflows.
1-(3-bromo-5-methylphenyl)cyclopentylmethanamine structure
1781091-50-6 structure
Product Name:1-(3-bromo-5-methylphenyl)cyclopentylmethanamine
CAS No:1781091-50-6
MF:C13H18BrN
MW:268.192722797394
CID:5823083
PubChem ID:84808341
Update Time:2025-10-30

1-(3-bromo-5-methylphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromo-5-methylphenyl)cyclopentylmethanamine
    • EN300-1921669
    • [1-(3-bromo-5-methylphenyl)cyclopentyl]methanamine
    • 1781091-50-6
    • Inchi: 1S/C13H18BrN/c1-10-6-11(8-12(14)7-10)13(9-15)4-2-3-5-13/h6-8H,2-5,9,15H2,1H3
    • InChI Key: RXZXTOXIHZIRHC-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=C(C=1)C1(CN)CCCC1

Computed Properties

  • Exact Mass: 267.06226g/mol
  • Monoisotopic Mass: 267.06226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26Ų

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Additional information on 1-(3-bromo-5-methylphenyl)cyclopentylmethanamine

Comprehensive Overview of 1-(3-bromo-5-methylphenyl)cyclopentylmethanamine (CAS No. 1781091-50-6): Properties, Applications, and Industry Relevance

1-(3-bromo-5-methylphenyl)cyclopentylmethanamine (CAS No. 1781091-50-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its cyclopentylmethanamine core and bromo-methylphenyl substitution, serves as a versatile intermediate in synthetic chemistry. Its molecular formula and precise weight make it a valuable candidate for drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for high-purity intermediates like 1-(3-bromo-5-methylphenyl)cyclopentylmethanamine has surged, driven by advancements in small-molecule therapeutics and precision medicine. Researchers frequently search for "CAS 1781091-50-6 suppliers" or "synthesis routes for bromo-methylphenyl compounds," reflecting its commercial and academic relevance. The compound’s lipophilic properties and steric hindrance from the cyclopentyl group enhance its binding affinity to biological targets, a feature exploited in neuropharmacology and oncological research.

The synthesis of 1-(3-bromo-5-methylphenyl)cyclopentylmethanamine typically involves multi-step organic reactions, including Buchwald-Hartwig amination or Pd-catalyzed cross-coupling, as highlighted in recent patents. Its bromo substituent offers a reactive site for further functionalization, making it a scaffold for derivatization in medicinal chemistry. Industry professionals often inquire about "stability under storage conditions" or "solubility in common organic solvents," underscoring its practical handling requirements.

From an environmental and regulatory perspective, 1-(3-bromo-5-methylphenyl)cyclopentylmethanamine is not classified as hazardous under current guidelines, aligning with the shift toward greener chemical processes. Its applications in high-throughput screening (HTS) and structure-activity relationship (SAR) studies further solidify its role in modern drug development. As AI-driven drug design gains traction, queries like "machine learning for optimizing cyclopentylamine derivatives" highlight the intersection of this compound with cutting-edge technologies.

In conclusion, 1-(3-bromo-5-methylphenyl)cyclopentylmethanamine (CAS No. 1781091-50-6) exemplifies the convergence of synthetic innovation and therapeutic potential. Its adaptability in lead optimization and compatibility with automated synthesis platforms position it as a critical asset for researchers tackling complex diseases. Future studies may explore its utility in bioconjugation or targeted drug delivery systems, expanding its impact across life sciences.

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